2-[(2,4,6-Trimethylphenyl)methylidene]propanedinitrile

• CAS No.: 15728-35-5
• Molecular Formula: C13H12N2
• Molecular Weight: 196.25 g/mol
• IUPAC Name: 2-[(2,4,6-trimethylphenyl)methylidene]propanedinitrile
• InChI: InChI=1S/C13H12N2/c1-9-4-10(2)13(11(3)5-9)6-12(7-14)8-15/h4-6H,1-3H3
• InChI Key: QOSQQUHFZLHOBR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)C=C(C#N)C#N)C

Description

2-[(2,4,6-Trimethylphenyl)methylidene]propanedinitrile is a useful research compound. Its molecular formula is C13H12N2 and its molecular weight is 196.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In analogy to the methods described by M. Boehringer et al., WO 03/068748, a solution of 25 g (169 mmol) of mesitaldehyde (2,4,6-trimethylbenzaldehyde) and 13.5 g (204 mmol) of malononitrile in 70 mL of n-butanol was stirred at room temperature for 1 h and then treated dropwise with 0.4 mL of piperidine, resulting in a color change and precipitation. After 5 h, the mixture was cooled in a freezer (−20° C.) for 10 min and then filtered. The solid was washed three times with cold n-butanol and then dried to give the title compound as a white solid. LC-MS 197 (M+1). This material has been reported as being made by a similar procedure [A. M. Shestapalov et al., Chem. Heterocycl. Compd. (Engl. Transl. of Khim. Geterotsikl. Soedin.), 38, 1345 (2002)].